Cas no 682778-37-6 (N-(3-Chlorophenyl)methyl-1-azabicyclo2.2.2octan-3-amine)

N-(3-Chlorophenyl)methyl-1-azabicyclo2.2.2octan-3-amine structure
682778-37-6 structure
Product Name:N-(3-Chlorophenyl)methyl-1-azabicyclo2.2.2octan-3-amine
CAS No:682778-37-6
MF:C14H19ClN2
MW:250.767062425613
CID:4142907
PubChem ID:17158964
Update Time:2025-04-24

N-(3-Chlorophenyl)methyl-1-azabicyclo2.2.2octan-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.2]octan-3-amine, N-[(3-chlorophenyl)methyl]-
    • N-[(3-chlorophenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine
    • EN300-72704
    • SCHEMBL4958523
    • AKOS000239807
    • CS-0259241
    • 682778-37-6
    • HCB77837
    • AKOS017283185
    • Z140508352
    • YUHKRPGUMXSZEP-UHFFFAOYSA-N
    • N-(3-Chlorophenyl)methyl-1-azabicyclo2.2.2octan-3-amine
    • Inchi: 1S/C14H19ClN2/c15-13-3-1-2-11(8-13)9-16-14-10-17-6-4-12(14)5-7-17/h1-3,8,12,14,16H,4-7,9-10H2
    • InChI Key: YUHKRPGUMXSZEP-UHFFFAOYSA-N
    • SMILES: N12CCC(CC1)C(NCC1=CC=CC(Cl)=C1)C2

Computed Properties

  • Exact Mass: 250.1236763Da
  • Monoisotopic Mass: 250.1236763Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 15.3Ų

N-(3-Chlorophenyl)methyl-1-azabicyclo2.2.2octan-3-amine Security Information

N-(3-Chlorophenyl)methyl-1-azabicyclo2.2.2octan-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01057188-1g
N-[(3-Chlorophenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine
682778-37-6 95%
1g
¥3031.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01057188-5g
N-[(3-Chlorophenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine
682778-37-6 95%
5g
¥8785.0 2024-04-18
TRC
C380218-10mg
N-[(3-Chlorophenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine
682778-37-6
10mg
$ 50.00 2022-06-06
TRC
C380218-50mg
N-[(3-Chlorophenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine
682778-37-6
50mg
$ 160.00 2022-06-06
TRC
C380218-100mg
N-[(3-Chlorophenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine
682778-37-6
100mg
$ 250.00 2022-06-06
Enamine
EN300-72704-0.05g
N-[(3-chlorophenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine
682778-37-6 95%
0.05g
$135.0 2023-02-12
Enamine
EN300-72704-0.1g
N-[(3-chlorophenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine
682778-37-6 95%
0.1g
$202.0 2023-02-12
Enamine
EN300-72704-0.25g
N-[(3-chlorophenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine
682778-37-6 95%
0.25g
$288.0 2023-02-12
Enamine
EN300-72704-0.5g
N-[(3-chlorophenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine
682778-37-6 95%
0.5g
$480.0 2023-02-12
Enamine
EN300-72704-1.0g
N-[(3-chlorophenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine
682778-37-6 95%
1.0g
$614.0 2023-02-12
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